3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride
Overview
Description
3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride, also known as THIQ hydrochloride, is a synthetic compound used in a variety of scientific research applications. It is a hydrochloride salt of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid, which is a member of the class of compounds known as isoquinolines. THIQ hydrochloride has been used to study the effects of various drugs on the human body, as well as to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride has been used in a variety of research applications. It has been used to study the effects of various drugs on the human body, as well as to study the biochemical and physiological effects of various compounds. It has also been used to study the effects of various compounds on the nervous system, as well as to study the effects of various compounds on the cardiovascular system.
Mechanism of Action
The mechanism of action of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride is not fully understood. However, it is believed to act by binding to certain receptors in the body, which then triggers a biochemical or physiological response. This response is then used to study the effects of various drugs or compounds on the body.
Biochemical and Physiological Effects
3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride has been used to study the biochemical and physiological effects of various drugs and compounds. It has been used to study the effects of various drugs on the nervous system, as well as to study the effects of various compounds on the cardiovascular system. It has also been used to study the effects of various compounds on the immune system, as well as to study the effects of various compounds on the endocrine system.
Advantages and Limitations for Lab Experiments
3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride has several advantages for laboratory experiments. It is a relatively simple and cost-effective compound to synthesize, and it can be synthesized at room temperature. Additionally, it has been used to study a variety of biochemical and physiological effects, making it a useful tool for many laboratory experiments. However, it is important to note that 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride has some limitations for laboratory experiments. It is not suitable for use in humans, and it has not been approved for use in humans. Additionally, it is important to note that the mechanism of action of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride is not fully understood, and further research is needed to fully understand its effects.
Future Directions
There are several potential future directions for 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride. One potential direction is to further research its mechanism of action in order to better understand its effects. Additionally, further research could be done to explore the potential therapeutic applications of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride, as well as to explore its potential uses in drug development. Additionally, further research could be done to explore the potential biochemical and physiological effects of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride, as well as to explore its potential uses in clinical trials. Finally, further research could be done to explore the potential uses of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride in other laboratory experiments, such as in cell culture experiments.
Synthesis Methods
3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride hydrochloride can be synthesized from 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid by adding hydrochloric acid. This method of synthesis is simple and cost-effective, making it an attractive option for many laboratory experiments. The synthesis can be performed at room temperature, and the reaction typically takes several hours to complete.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methoxyphenylacetonitrile", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid" ], "Reaction": [ "Step 1: Synthesis of 1-(4-methoxyphenyl)ethylamine", "4-methoxyphenylacetonitrile is reacted with sodium ethoxide in ethanol to form 1-(4-methoxyphenyl)ethylamine.", "Step 2: Synthesis of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid ethyl ester", "1-(4-methoxyphenyl)ethylamine is reacted with ethyl acetoacetate in acetic acid to form 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid ethyl ester.", "Step 3: Reduction of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid ethyl ester", "3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid ethyl ester is reduced with sodium borohydride in ethanol to form 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid.", "Step 4: Formation of 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride", "3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid is reacted with hydrochloric acid in ethanol to form 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride." ] } | |
CAS RN |
1205751-14-9 |
Product Name |
3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride |
Molecular Formula |
C12H16ClNO2 |
Molecular Weight |
241.7 |
Purity |
95 |
Origin of Product |
United States |
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